5-(Pyrrolidin-1-YL)pent-3-YN-1-OL
Overview
Description
5-(Pyrrolidin-1-YL)pent-3-YN-1-OL is a chemical compound used in scientific research. It has a molecular formula of C9H15NO .
Molecular Structure Analysis
The molecular structure of 5-(Pyrrolidin-1-YL)pent-3-YN-1-OL consists of a pyrrolidine ring attached to a pentynol chain .Physical And Chemical Properties Analysis
5-(Pyrrolidin-1-YL)pent-3-YN-1-OL has a molecular weight of 153.22 .Scientific Research Applications
5-(Pyrrolidin-1-YL)pent-3-YN-1-OL: A Comprehensive Analysis
Synthesis Precursor: This compound serves as a precursor in the synthesis of various bioactive compounds, including alkaloids and unusual amino acids. Its structure allows for the incorporation into more complex molecules, which can be used in the development of pharmaceuticals .
Biological Activity: The biological activity of 5-(Pyrrolidin-1-YL)pent-3-YN-1-OL is an area of interest due to its potential therapeutic applications. Research is ongoing to determine its effects on biological systems and how it can be harnessed for medical use.
Therapeutic Applications: There is potential for this compound to be used in therapeutic settings, possibly as a part of drug formulations aimed at treating various health conditions. Its unique chemical structure could make it suitable for targeting specific biological pathways.
Environmental Applications: 5-(Pyrrolidin-1-YL)pent-3-YN-1-OL may also have environmental applications, such as in the degradation of pollutants or in the synthesis of environmentally friendly materials.
Chemical Research: As a compound with a unique structure, it is used extensively in chemical research to understand its properties and reactions with other substances. This can lead to discoveries of new reaction pathways and synthesis methods .
Material Science: The compound’s properties may be utilized in material science for the development of new materials with specific characteristics, such as increased durability or enhanced conductivity .
Future Directions
Pyrrolidine derivatives, such as 5-(Pyrrolidin-1-YL)pent-3-YN-1-OL, have unique properties that can be applied in various fields like organic synthesis, drug discovery, and material science. They are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The future of these compounds lies in the design of new pyrrolidine compounds with different biological profiles .
properties
IUPAC Name |
5-pyrrolidin-1-ylpent-3-yn-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO/c11-9-5-1-2-6-10-7-3-4-8-10/h11H,3-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLIJEQBMVOXHHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC#CCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40394258 |
Source
|
| Record name | 5-pyrrolidin-1-ylpent-3-yn-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40394258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Pyrrolidin-1-YL)pent-3-YN-1-OL | |
CAS RN |
550302-87-9 |
Source
|
| Record name | 5-(1-Pyrrolidinyl)-3-pentyn-1-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=550302-87-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-pyrrolidin-1-ylpent-3-yn-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40394258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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